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Compound of Interest

Compound Name: Perfluoropentyliodide

Cat. No.: B042553 Get Quote

This guide provides a comprehensive technical overview of perfluoropentyl iodide, a key

fluorinated building block in modern chemistry. Intended for researchers, scientists, and

professionals in drug development and materials science, this document delves into the

compound's chemical structure, formula, synthesis, and diverse applications, grounded in

established scientific principles and methodologies.

Introduction to Perfluoropentyl Iodide
Perfluoropentyl iodide, systematically named 1-iodoundecafluoropentane, is a perfluoroalkyl

iodide (PFAI) that has garnered significant interest in various fields of chemical synthesis. Its

structure, featuring a five-carbon perfluorinated chain, imparts unique properties such as high

thermal stability, chemical inertness, and both hydrophobicity and oleophobicity. The presence

of a terminal iodine atom provides a reactive site for a multitude of chemical transformations,

making it a versatile intermediate for introducing the undecafluoropentyl group (C5F11) into a

wide range of molecules. This modification can dramatically alter the physicochemical and

biological properties of the target compounds, a feature of particular importance in

pharmaceutical and materials science applications.

Chemical Structure and Formula
The chemical identity of perfluoropentyl iodide is defined by its molecular structure and formula.

Chemical Name: 1-Iodoundecafluoropentane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b042553?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonyms: Perfluoropentyl iodide, Undecafluoropentyl iodide

Molecular Formula: C₅F₁₁I

CAS Number: 638-79-9

The structure consists of a linear five-carbon chain where all hydrogen atoms have been

substituted by fluorine atoms, with an iodine atom at one terminus.

Caption: Chemical structure of 1-iodoundecafluoropentane.

Physicochemical Properties
The unique properties of perfluoropentyl iodide are a direct consequence of its highly

fluorinated structure. A summary of its key physicochemical properties is presented in the table

below.

Property Value

Molecular Weight 395.94 g/mol

Appearance Colorless to pale yellow liquid

Density Approximately 2.2 g/mL

Boiling Point Approximately 100 °C

Refractive Index Approximately 1.34

Note: Some physical properties are estimated based on data from homologous perfluoroalkyl

iodides due to limited specific data for the C5 compound.

Synthesis of Perfluoropentyl Iodide
The primary industrial method for the synthesis of perfluoroalkyl iodides, including

perfluoropentyl iodide, is telomerization.[1][2] This process involves the reaction of a telogen (a

molecule that provides the end groups of the polymer) with a taxogen (a monomer).
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In a typical synthesis, a shorter perfluoroalkyl iodide, such as pentafluoroethyl iodide (C₂F₅I),

acts as the telogen, and tetrafluoroethylene (TFE, C₂F₄) serves as the taxogen.[1] The reaction

is generally carried out under thermal conditions in a tubular reactor.[1]

Pentafluoroethyl Iodide (Telogen)

Tubular Reactor
(300-360 °C)

Tetrafluoroethylene (Taxogen)

Perfluoropentyl Iodide (C5F11I)
and other telomers

Click to download full resolution via product page

Caption: General workflow for telomerization synthesis.

Experimental Protocol: Continuous Thermal Telomerization

This protocol is a generalized procedure based on the synthesis of various perfluoroalkyl

iodides.[1]

Reactor Setup: A continuous process is carried out in a tubular reactor.

Reagent Feed: Pentafluoroethyl iodide (telogen) and tetrafluoroethylene (taxogen) are fed

into the reactor. To control the formation of higher molecular weight telomers, the

tetrafluoroethylene can be introduced at different points along the reactor.[1] For instance,

30-75% of the TFE is supplied at the head of the reactor, with the remainder introduced

between 2/5 and 3/4 of the reactor length.[1]

Reaction Conditions: The telomerization is typically conducted at temperatures ranging from

300 to 360 °C under atmospheric pressure.[1] The molar ratio of telogen to total taxogen is

generally maintained between 1 and 3.[1]

Product Isolation: The product mixture, containing perfluoroalkyl iodides of varying chain

lengths, is collected from the reactor outlet.

Purification: The desired perfluoropentyl iodide is separated from other telomers and

unreacted starting materials by fractional distillation.
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Applications in Research and Development
The reactivity of the carbon-iodine bond makes perfluoropentyl iodide a valuable reagent in

organic synthesis and materials science.

Introduction of Perfluoroalkyl Groups
Perfluoropentyl iodide is an effective agent for introducing the C₅F₁₁ group into organic

molecules. This is often achieved through radical addition reactions to alkenes and alkynes.

The weak C-I bond can be homolytically cleaved by heat or light to generate a perfluoropentyl

radical, which then adds across a double or triple bond.[3]

C5F11I

Heat or Light (Initiator)

Homolytic Cleavage

Final Product (R-CHI-CH2-C5F11)

C5F11• (Perfluoropentyl Radical)

Alkene (R-CH=CH2)

Addition

Adduct Radical (R-CH(•)-CH2-C5F11)
Iodine Transfer
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Caption: Mechanism of radical addition to an alkene.

Synthesis of Fluorinated Surfactants
Perfluoroalkyl iodides are key precursors in the synthesis of fluorinated surfactants.[4] These

surfactants exhibit exceptional properties, including very low surface tension in aqueous

solutions.[4] The synthesis often involves the reaction of the perfluoroalkyl iodide with a

molecule containing a hydrophilic head group.

Experimental Protocol: Synthesis of a Fluorinated Thiol (Precursor to a Surfactant Head Group)

This is a general procedure adaptable for perfluoropentyl iodide.

Reaction Setup: A reaction vessel is charged with perfluoropentyl iodide and a suitable

solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.masterorganicchemistry.com/2013/04/12/addition-hbr-alkenes-roor-peroxides-free-radical/
https://www.benchchem.com/product/b042553?utm_src=pdf-body-img
https://www.researchgate.net/publication/244265934_ChemInform_Abstract_Fluorinated_Surfactants_Synthesis_Properties_Effluent_Treatment
https://www.researchgate.net/publication/244265934_ChemInform_Abstract_Fluorinated_Surfactants_Synthesis_Properties_Effluent_Treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Thiolating Agent: A reagent such as thiourea is added, followed by a base to

facilitate the formation of a thiol.

Reaction Conditions: The reaction mixture is typically heated to ensure completion.

Workup and Purification: The product is isolated through extraction and purified by distillation

or chromatography to yield the perfluoroalkyl thiol, which can then be further modified to

create the final surfactant.

Role in Drug Development
The incorporation of fluorine into drug candidates can significantly enhance their metabolic

stability, lipophilicity, and binding affinity. Perfluoroalkyl groups can be introduced into bioactive

molecules using perfluoropentyl iodide to modulate these properties. While specific examples

for perfluoropentyl iodide are not widely published, the general utility of perfluoroalkyl iodides in

medicinal chemistry is well-established.

Spectroscopic Characterization
Spectroscopic techniques are crucial for the identification and characterization of

perfluoropentyl iodide.

¹⁹F NMR Spectroscopy: This is a powerful tool for characterizing fluorinated compounds due

to the wide chemical shift range and high sensitivity of the ¹⁹F nucleus.[5] For a linear

perfluoroalkyl iodide like 1-iodoundecafluoropentane, one would expect distinct signals for

the CF₃ group, the CF₂ groups adjacent to the CF₃ and the iodine, and the other CF₂ groups

in the chain. The chemical shifts (relative to CFCl₃) are expected in the following

approximate ranges:

CF₃: -80 to -85 ppm

CF₂ groups: -110 to -130 ppm

CF₂I: -60 to -70 ppm

Mass Spectrometry: Mass spectrometry would show the molecular ion peak and

characteristic fragmentation patterns, including the loss of an iodine atom and fragmentation
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of the perfluoroalkyl chain.

Infrared (IR) Spectroscopy: The IR spectrum would be dominated by strong C-F stretching

vibrations, typically in the range of 1100-1300 cm⁻¹.[6][7]

Safety and Handling
Perfluoroalkyl iodides should be handled with care in a laboratory setting. Based on data for

homologous compounds, perfluoropentyl iodide is expected to be a skin and eye irritant.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves and safety goggles.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Storage: Store in a cool, dry place away from light and incompatible materials such as strong

oxidizing agents. Containers should be tightly sealed.

Disposal: Dispose of in accordance with local, regional, and national regulations.

Conclusion
Perfluoropentyl iodide is a valuable and versatile fluorinated building block with significant

potential in organic synthesis, materials science, and drug discovery. Its ability to introduce the

perfluoropentyl moiety allows for the tailored modification of molecular properties. A thorough

understanding of its synthesis, reactivity, and handling is essential for its effective and safe

utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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